Cas no 120208-25-5 (2-Methyl Sulfanyl-oxazolo4,5-cpyridine)

• Product Name: 2-Methyl Sulfanyl-oxazolo4,5-cpyridine
• CAS No: 120208-25-5
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• MDL: MFCD12024840
• CID: 1210275
• PubChem ID: 10012272
• Update Time: 2025-07-28

2-Methyl Sulfanyl-oxazolo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)[1,3]oxazolo[4,5-c]pyridine
• 2-Methylmercapto-oxazolo[4,5-c]pyridin
• Naphtho[2,3-b]furan-3(2H)-one, 2-(methylthio)-
• 2-(Methylthio)-naphtho[2,3-b]furan-3(2H)-one
• 2-(methylthio)oxazolo[4,5-c]pyridine
• CTK1G5308
• 2-(methylthio)naphtho&lt
• 2,3-b&gt
• furan-3-(2H)one
• 2-methylsulfanyl-oxazolo[4,5-c]pyridine
• 2-(Methylthio)oxazolo&lt
• 4,5-c&gt
• pyridine
• 2-(methylthio)oxazolo[4.5-c]pyridine
• 2-(methylthio)-Oxazolo[4,5-c]pyridine
• 2-(methylthio)naphtho< 2,3-b> furan-3-(2H)one
• 2-(Methylthio)oxazolo< 4,5-c> pyridine
• EN300-73248
• 2-methylsulfanyl-[1,3]oxazolo[4,5-c]pyridine
• MFCD12024840
• 2-(methylsulfanyl)-[1,3]oxazolo[4,5-c]pyridine
• AS-54879
• DB-061716
• 120208-25-5
• W10682
• 2-METHYL SULFANYL-OXAZOLO[4,5-C]PYRIDINE
• CS-0217298
• SCHEMBL4703660
• AKOS024053490
• Z1157710338
• Oxazolo[4,5-c]pyridine, 2-(methylthio)-
• 2-Methyl Sulfanyl-oxazolo4,5-cpyridine

• MDL： MFCD12024840
• Inchi： 1S/C7H6N2OS/c1-11-7-9-5-4-8-3-2-6(5)10-7/h2-4H,1H3
• InChI Key： NARDLOOJGQUXQV-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=NC=CC=2O1

Computed Properties

• Exact Mass: 166.02008399g/mol
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on 2-Methyl Sulfanyl-oxazolo4,5-cpyridine

Recent Advances in the Study of 2-Methyl Sulfanyl-oxazolo[4,5-c]pyridine (CAS: 120208-25-5): A Promising Scaffold in Medicinal Chemistry

The compound 2-Methyl Sulfanyl-oxazolo[4,5-c]pyridine (CAS: 120208-25-5) has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by the fusion of oxazole and pyridine rings with a methylthio substituent, exhibits remarkable versatility in drug design. Recent studies have explored its role as a privileged structure in the development of novel bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Methyl Sulfanyl-oxazolo[4,5-c]pyridine show potent inhibitory activity against protein kinases involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) analysis to optimize the scaffold, resulting in compounds with nanomolar potency against specific kinase targets. Molecular docking studies revealed that the methylthio group plays a crucial role in binding interactions, while the oxazolo[4,5-c]pyridine core provides optimal geometry for target engagement.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 2-Methyl Sulfanyl-oxazolo[4,5-c]pyridine derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains. The compounds showed particular efficacy against Gram-positive pathogens, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics. Mechanistic studies suggested that these derivatives interfere with bacterial cell wall biosynthesis, representing a novel mode of action that could circumvent existing resistance mechanisms.

The pharmacokinetic properties of 2-Methyl Sulfanyl-oxazolo[4,5-c]pyridine derivatives have also been investigated in recent preclinical studies. A 2024 paper in Drug Metabolism and Disposition highlighted the favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile of this scaffold, with several derivatives demonstrating good oral bioavailability and metabolic stability. These findings position 2-Methyl Sulfanyl-oxazolo[4,5-c]pyridine as a promising lead structure for further drug development.

Synthetic methodologies for 2-Methyl Sulfanyl-oxazolo[4,5-c]pyridine have seen significant advancements as well. A recent publication in Organic Letters (2023) described a novel one-pot synthesis route that improves yield and reduces purification steps compared to traditional methods. This development is particularly important for scaling up production of the scaffold and its derivatives for further biological evaluation.

Looking forward, the unique properties of 2-Methyl Sulfanyl-oxazolo[4,5-c]pyridine suggest it will continue to be an important focus of medicinal chemistry research. Current studies are exploring its potential in targeted protein degradation (PROTACs) and as a covalent inhibitor scaffold. The compound's versatility, combined with recent synthetic and biological findings, positions it as a valuable tool in the ongoing search for novel therapeutic agents across multiple disease areas.